[(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride

• IUPAC Name: [(3S,3aR,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C8H16N2O2.2ClH/c9-1-5-3-11-8-6(2-10)4-12-7(5)8;;/h5-8H,1-4,9-10H2;2*1H/t5-,6-,7+,8+;;/m0../s1
• InChI Key: IIKSQLWPLHMQCD-YKNZODQRSA-N
• Canonical SMILES: C1C(C2C(O1)C(CO2)CN)CN.Cl.Cl
• Isomeric SMILES: C1[C@@H]([C@@H]2[C@H](O1)[C@H](CO2)CN)CN.Cl.Cl
• Molecular Formula: C8H18Cl2N2O2
• Molecular Weight: 245.14 g/mol

Description

The compound [(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride is also known as L-Iditol, 2,5-bis(aminomethyl)-1,4:3,6-dianhydro-2,5-dideoxy-;((3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl)dimethanamine. It has a molecular formula of C8H16N2O2.

Physical And Chemical Properties Analysis

The compound is predicted to have a boiling point of 251.5±20.0 °C and a density of 1.275±0.06 g/cm3. It’s slightly soluble in chloroform and methanol. The compound is an oil and is clear and colorless.

Scientific Research Applications

Catalytic Hydrogenation and Synthesis

• The catalytic hydrogenation of unsaturated nitriles and aldehydes to produce saturated nitriles and aminomethyl derivatives of furans has been explored for synthesizing polyhydroxylated compounds, including indolizidines and furan-based amino sugars. These compounds are crucial in developing pharmaceuticals and bioactive molecules (Izquierdo et al., 1999), (Sukhorukov et al., 2008).

Reductive Amination and Derivatives Synthesis

• Reductive amination processes are pivotal in synthesizing aminomethylhydroxymethylfuran derivatives, which have significant applications in the pharmaceutical industry. These methods allow for the efficient production of N-substituted furfuryl amines from biomass-derived aldehydes, showcasing the compound's role in sustainable chemistry and green pharmaceutical synthesis (Nuzhdin et al., 2020).

Isolation Techniques and Chemical Synthesis

• Advanced isolation and purification techniques, such as cation-exchange chromatography and selective complexation, have been developed for acyclic polyamines, including derivatives similar to the query compound. These methods are essential for producing high-purity chemical intermediates used in various synthesis processes (Geue & Searle, 1983).

Pharmaceutical Applications

• Compounds structurally related to the query molecule have shown promise in pharmaceutical applications, including their use as building blocks for drugs such as HIV protease inhibitors. The efficient synthesis and high stereoselectivity of these compounds underscore their importance in medicinal chemistry (Sevenich et al., 2017).